Cas no 2312-88-1 (2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, 6-(dihydrogenphosphate))

• Product Name: 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, 6-(dihydrogenphosphate)
• CAS No: 2312-88-1
• MF: C₂₉H₅₁O₅P
• MW: 510.686010599136
• CID: 262396
• PubChem ID: 102783
• Update Time: 2025-04-19

2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, 6-(dihydrogenphosphate) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, 6-(dihydrogenphosphate)
• [2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] dihydrogen phosphate
• 2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-yl dihydrogen phosphate
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-yl dihydrogen phosphate
• 2312-88-1
• SCHEMBL15960056
• NS00048757
• AKOS030260352
• EINECS 219-008-2
• 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-yl dihydrogen phosphate
• DTXSID30945798
• alpha-Tocopherol phosphate, DL-

• Inchi： 1S/C29H51O5P/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(34-35(30,31)32)23(5)24(6)28(26)33-29/h20-22H,9-19H2,1-8H3,(H2,30,31,32)
• InChI Key： JUIUXBHZFNHITF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C(C)=C(C)C2=C(C=1C)CCC(C)(CCCC(C)CCCC(C)CCCC(C)C)O2

Computed Properties

• Exact Mass: 510.34763
• Monoisotopic Mass: 510.347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 615.3°Cat760mmHg
• Flash Point: 325.9°C
• Refractive Index: 1.503
• PSA: 75.99
• LogP: 8.60610